4-(4-chlorophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone

• IUPAC Name: 4-(4-chlorophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one
• InChI: InChI=1S/C21H20ClN3O2/c22-16-10-8-15(9-11-16)20-17-6-2-3-7-18(17)21(27)25(23-20)14-19(26)24-12-4-1-5-13-24/h2-3,6-11H,1,4-5,12-14H2
• InChI Key: QTVMDZHKYWNOAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H20ClN3O2
• Molecular Weight: 381.9 g/mol

Description

4-(4-chlorophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone is a synthetic compound that has gained significant interest in scientific research due to its various applications. It is a phthalazinone derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 4-(4-chlorophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone is not well understood. However, studies have suggested that the compound may exert its therapeutic effects by inhibiting specific enzymes or proteins involved in disease progression.
Biochemical and physiological effects:
Studies have shown that 4-(4-chlorophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone can affect various biochemical and physiological processes. The compound has been reported to have anti-inflammatory, antioxidant, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 4-(4-chlorophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone is its potential therapeutic effects. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of the compound is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for research on 4-(4-chlorophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone. One of the significant areas of research is in the development of new therapeutic agents based on the compound's structure. Additionally, further studies are needed to understand the compound's mechanism of action and its potential applications in the treatment of various diseases.
Conclusion:
In conclusion, 4-(4-chlorophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone is a synthetic compound that has gained significant interest in scientific research due to its various applications. The compound has potential therapeutic effects in the treatment of cancer, diabetes, and neurological disorders. However, further studies are needed to understand the compound's mechanism of action and its potential applications in the treatment of various diseases.

Scientific Research Applications

4-(4-chlorophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone has been extensively used in scientific research due to its various applications. One of the significant applications is in the field of medicinal chemistry. The compound has been reported to have potential therapeutic effects in the treatment of cancer, diabetes, and neurological disorders.